6,7-Dimethyl-1,4-dioxaspiro[4.5]decan-8-one

• CAS No.: 81040-62-2
• Molecular Formula: C10H16O3
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 6,7-dimethyl-1,4-dioxaspiro[4.5]decan-8-one
• InChI: InChI=1S/C10H16O3/c1-7-8(2)10(4-3-9(7)11)12-5-6-13-10/h7-8H,3-6H2,1-2H3
• InChI Key: NNWMZGBAYUGJMX-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C2(CCC1=O)OCCO2)C

Description

6,7-Dimethyl-1,4-dioxaspiro[45]decan-8-one is a chemical compound with the molecular formula C10H16O3 It is known for its unique spirocyclic structure, which includes a dioxaspirodecane ring system

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6,7-Dimethyl-1,4-dioxaspiro[4.5]decan-8-one typically involves the reaction of cyclohexanone with ethylene glycol in the presence of an acid catalyst to form the dioxaspirodecane ring system. The reaction conditions often include heating the mixture under reflux to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

6,7-Dimethyl-1,4-dioxaspiro[4.5]decan-8-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by other nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate or chromium trioxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles like sodium methoxide for substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

6,7-Dimethyl-1,4-dioxaspiro[4.5]decan-8-one has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of various organic compounds and as a reagent in chemical reactions.

Biology: The compound is studied for its potential biological activities and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in drug development.

Industry: The compound is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 6,7-Dimethyl-1,4-dioxaspiro[4.5]decan-8-one involves its interaction with specific molecular targets and pathways. The compound’s spirocyclic structure allows it to bind to certain enzymes or receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Similar Compounds

1,4-Dioxaspiro[4.5]decan-8-one: A similar compound with a slightly different structure, used in similar applications.

1,4-Cyclohexanedione monoethylene acetal: Another related compound with comparable chemical properties.

Uniqueness

6,7-Dimethyl-1,4-dioxaspiro[4.5]decan-8-one is unique due to its specific methyl substitutions on the dioxaspirodecane ring, which can influence its reactivity and interactions with other molecules .